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Compound of Interest

Methyl 2-(bromomethyl)-4-
Compound Name:
chlorobenzoate

Cat. No.: B136140

An In-depth Technical Guide to the Chemical Properties of Methyl 2-(bromomethyl)-4-
chlorobenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-(bromomethyl)-4-chlorobenzoate is a halogenated aromatic ester of significant
interest in medicinal chemistry and organic synthesis.[1] Its structure, featuring a reactive
bromomethyl group and a chlorinated benzene ring, makes it a versatile intermediate for the
synthesis of complex molecules, including pharmaceutical and agrochemical agents.[1][2] This
document provides a comprehensive overview of its chemical properties, synthesis, reactivity,
and safety protocols, tailored for a technical audience.

Chemical and Physical Properties

The fundamental properties of Methyl 2-(bromomethyl)-4-chlorobenzoate are summarized
below. These data are crucial for its handling, application in reactions, and analytical
characterization.
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Property Value Source

CAS Number 145908-29-8 (11131141

Molecular Formula C9HsBrClO:z [11[31[41[5]

Molecular Weight 263.51 g/mol [31[4]
methyl 2-(bromomethyl)-4-

IUPAC Name [4]
chlorobenzoate
Benzoic acid, 2-

(bromomethyl)-4-chloro-,

Synonyms [41[6]
methyl ester; Methyl 4-chloro-
2-bromomethylbenzoate

Appearance Solid [5]

Density 1.6 +£0.1 g/cm3 [3]

Boiling Point 319.5 + 32.0 °C at 760 mmHg [3]

Vapour Pressure

0.0 £ 0.7 mmHg at 25°C

[3]

LogP

3.46

[3]

Exact Mass

261.93962 Da

[3]4]

Synthesis and Experimental Protocols

The primary method for synthesizing Methyl 2-(bromomethyl)-4-chlorobenzoate is through

the radical bromination of its precursor, Methyl 4-chloro-2-methylbenzoate. This method offers

high regioselectivity and safer handling compared to using elemental bromine.[1]

Radical Bromination using N-Bromosuccinimide (NBS)

This procedure involves the selective bromination of the methyl group at the 2-position of the

benzoate ring.

e Reactants:

o Methyl 4-chloro-2-methylbenzoate (Starting Material)
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o N-Bromosuccinimide (NBS) (Brominating Agent)

o Azobisisobutyronitrile (AIBN) (Radical Initiator)[1]
» Solvent: Acetonitrile or Carbon Tetrachloride[1]

e Protocol:

o A mixture of Methyl 4-chloro-2-methylbenzoate, N-Bromosuccinimide (typically in a 1:1
molar ratio with the substrate), and a catalytic amount of AIBN (1-2 mol%) is prepared in
acetonitrile.[1]

o The mixture is heated to a controlled temperature, generally between 55-75°C (optimally
60°C), and stirred for 12-15 hours.[1]

o The reaction progress is monitored using techniques like Thin Layer Chromatography
(TLC).

o Upon completion, the reaction mixture is cooled, and the succinimide byproduct is
removed by filtration.[7]

o

The filtrate is concentrated under reduced pressure to yield the crude product.

 Purification: The crude product can be further purified by silica gel column chromatography
to achieve high purity (70-85%).[1]

Caption: Synthesis of Methyl 2-(bromomethyl)-4-chlorobenzoate.

Chemical Reactivity and Applications

The reactivity of Methyl 2-(bromomethyl)-4-chlorobenzoate is dominated by the
bromomethyl group, which is an excellent electrophilic site for nucleophilic substitution
reactions.[1][2] This property makes it a valuable building block in organic synthesis.

» Nucleophilic Substitution: The bromine atom is a good leaving group, allowing it to be readily
displaced by a wide range of nucleophiles such as amines, thiols, and alkoxides. This
facilitates the introduction of diverse functional groups.[1]
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e Applications:

o Pharmaceutical Synthesis: It serves as a key intermediate in the preparation of complex,
biologically active compounds and drug candidates.[1][2]

o Agrochemical Development: It is used in the synthesis of novel pesticides and herbicides.

[2]

o Organic Synthesis: It is employed in the construction of complex molecular scaffolds, such
as in the synthesis of imidazolidindiones which have shown anticonvulsant properties.[1]

Caption: Nucleophilic substitution reactivity of the title compound.

Analytical Methods

Standard analytical techniques are used to confirm the identity and purity of Methyl 2-
(bromomethyl)-4-chlorobenzoate. While specific spectral data for this compound is not
widely published, the methodologies are standard.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Expected to show characteristic peaks for the aromatic protons, the bromomethyl
protons (-CH2Br), and the methyl ester protons (-OCHs).

o 13C NMR: Would confirm the number of unique carbon environments in the molecule.

e Mass Spectrometry (MS): Used to determine the molecular weight and fragmentation
pattern, confirming the molecular formula. The isotopic pattern of bromine (*°Br and 8!Br in
~1:1 ratio) and chlorine (3°Cl and 3’Cl in ~3:1 ratio) would be a key identifying feature.

« Infrared (IR) Spectroscopy: Would show characteristic absorption bands for the C=0 stretch
of the ester, C-Cl, and C-Br bonds, as well as aromatic C-H stretches.

Safety and Handling

Methyl 2-(bromomethyl)-4-chlorobenzoate is a hazardous chemical and requires careful
handling.[3]
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e Hazards:
o Harmful if swallowed, in contact with skin, and if inhaled.[3][4]
o Causes skin irritation and may cause serious eye damage/irritation.[4]
o May cause respiratory irritation.[4]

» Personal Protective Equipment (PPE):

o Wear chemical-resistant gloves, safety goggles or a face shield, and protective laboratory
clothing.[3][8]

e Handling and Storage:
o Use only in a chemical fume hood to ensure adequate ventilation.[3][8]
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[8]
o Avoid heat, flames, and sparks. Keep away from strong oxidizing agents.[3]
» First Aid Measures:
o Inhalation: Move the person to fresh air. Seek medical attention if symptoms persist.[3][8]

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing.[8]

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Seek immediate medical
attention.[3][9]

o Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate
medical attention.[3][8]

Hazardous combustion products may include carbon monoxide, hydrogen chloride, and
hydrogen bromide.[3] Disposal should be carried out in accordance with national and regional
regulations.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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